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Compound of Interest

Compound Name: 2-Chlorocinnamaldehyde

Cat. No.: B166138

An In-depth Technical Guide on 2-Chlorocinnamaldehyde for Researchers, Scientists, and
Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Chlorocinnamaldehyde,
focusing on its molecular structure, weight, and other properties relevant to its application in
scientific research and drug development.

Core Properties: Molecular Structure and Weight

2-Chlorocinnamaldehyde is an organic compound with the systematic IUPAC name (2E)-3-
(2-chlorophenyl)prop-2-enal. Its chemical structure consists of a benzene ring substituted with
a chlorine atom at the second position (ortho), attached to an acrylic aldehyde functional group.

The molecular formula for 2-Chlorocinnamaldehyde is CoH7CIO.[1][2] This formula indicates
that each molecule is composed of nine carbon atoms, seven hydrogen atoms, one chlorine
atom, and one oxygen atom.

The molecular weight of 2-Chlorocinnamaldehyde is 166.60 g/mol .[3][4][5] The exact mass is
166.01900.[1]

Key Physicochemical Data
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Property Value

CAS Number 1794-45-2[1]

Density 1.192 g/cm3[1]

Boiling Point 286.8 °C at 760 mmHg[1]
Flash Point 133.2 °C[1]

Vapor Pressure 0.00259 mmHg at 25°C[1]
Refractive Index 1.591[1]

Molecular Structure Visualization

The following diagram illustrates the two-dimensional structure of 2-Chlorocinnamaldehyde,
highlighting the spatial arrangement of its constituent atoms and functional groups.

Caption: 2D structure of 2-Chlorocinnamaldehyde.

Synthesis and Characterization

A primary method for the synthesis of 2-Chlorocinnamaldehyde is through the condensation
of 2-chlorobenzaldehyde with acetaldehyde in the presence of a base. This reaction is a variant
of the Claisen-Schmidt condensation.

Experimental Protocol: Synthesis of 2-
Chlorocinnamaldehyde

Obijective: To synthesize 2-Chlorocinnamaldehyde from 2-chlorobenzaldehyde and
acetaldehyde.

Materials:
e 2-chlorobenzaldehyde
o Acetaldehyde

e Sodium hydroxide
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Ethanol

Diethyl ether

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Procedure:

Prepare a solution of sodium hydroxide in water and cool to 10°C.
 |n a separate flask, mix 2-chlorobenzaldehyde with ethanol.

e Slowly add the sodium hydroxide solution to the 2-chlorobenzaldehyde mixture, maintaining
the temperature below 20°C.

o Add acetaldehyde dropwise to the reaction mixture while stirring vigorously.

» Continue stirring for 2-3 hours at room temperature.

¢ Neutralize the reaction mixture with dilute hydrochloric acid.

o Extract the product with diethyl ether.

o Wash the organic layer with a saturated sodium chloride solution.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

o Purify the resulting crude product by vacuum distillation.

Synthesis Workflow

The following diagram outlines the key stages of the synthesis process.

Claisen-Schmidt PE— N P
2-chlorobenzaldehyde 7 Neutralization Extraction Purification .
+ Acetaldehyde (,\,C;(;‘ﬂe“gﬁgﬁgl) (HC) (Diethyl Ether) (Vacuum Distillation) 2 CheEE s
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Caption: Key stages in the synthesis of 2-Chlorocinnamaldehyde.

Applications in Research and Drug Development

The presence of the chlorine atom and the a,B-unsaturated aldehyde functionality makes 2-
Chlorocinnamaldehyde a compound of interest for various applications. The electrophilic
nature of the B-carbon in the propenal group allows it to react with nucleophiles, a property that
Is often exploited in the design of enzyme inhibitors.

The chlorinated phenyl ring can engage in various intermolecular interactions, including
halogen bonding, which can be crucial for molecular recognition at a biological target.
Researchers have explored derivatives of 2-Chlorocinnamaldehyde for their potential as
antimicrobial, anti-inflammatory, and anticancer agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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